Cas no 1250621-57-8 (2-Tert-butyl-6-methyl-pyrimidin-4-ylamine)

2-Tert-butyl-6-methyl-pyrimidin-4-ylamine structure
1250621-57-8 structure
Product Name:2-Tert-butyl-6-methyl-pyrimidin-4-ylamine
CAS No:1250621-57-8
MF:C9H15N3
MW:165.235501527786
MDL:MFCD16691274
CID:2182331
PubChem ID:53407668
Update Time:2025-04-21

2-Tert-butyl-6-methyl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Tert-butyl-6-methyl-pyrimidin-4-ylamine
    • 2-tert-butyl-6-methylpyrimidin-4-amine
    • DB-261437
    • DTXSID40695979
    • AKOS011473585
    • SCHEMBL2718532
    • MFCD16691274
    • SB32210
    • 2-t-Butyl-6-methyl-pyrimidin-4-ylamine
    • 1250621-57-8
    • 2-(tert-Butyl)-6-methylpyrimidin-4-amine
    • CS-0334740
    • MDL: MFCD16691274
    • Inchi: 1S/C9H15N3/c1-6-5-7(10)12-8(11-6)9(2,3)4/h5H,1-4H3,(H2,10,11,12)
    • InChI Key: BKJUJWITMMOAQP-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(N)=NC=1C(C)(C)C

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 51.8Ų

2-Tert-butyl-6-methyl-pyrimidin-4-ylamine Security Information

2-Tert-butyl-6-methyl-pyrimidin-4-ylamine Pricemore >>

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